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Compound of Interest |

Compound Name: 2-(1,1-Difluoroethyl)pyrazine
CAS No.: 111781-49-8
Cat. No.: B174266
Get Quote
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In the landscape of modern drug discovery and materials science, the strategic incorporation of
fluorine into heterocyclic scaffolds has become a cornerstone of molecular design. The
pyrazine ring, a privileged structure in medicinal chemistry, is found in numerous FDA-
approved drugs and biologically active compounds.[1][2][3] When functionalized with a geminal
difluoroethyl group, as in 2-(1,1-Difluoroethyl)pyrazine, the resulting molecule gains unique
properties. The difluoroethyl moiety can enhance metabolic stability, lipophilicity, and binding
affinity, making it a valuable building block for novel therapeutics.[4]

However, this chemical utility is accompanied by significant handling risks. 2-(1,1-
Difluoroethyl)pyrazine is a flammable, acutely toxic liquid that can cause severe skin and eye
damage.[4] This guide, intended for researchers, chemists, and drug development
professionals, provides a comprehensive framework for the safe handling, storage, and
disposal of this compound. It moves beyond mere procedural lists to explain the causality
behind safety protocols, ensuring a culture of informed caution in the laboratory.

Compound Identification and Physicochemical
Properties
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A precise understanding of a compound's physical and chemical properties is the foundation of
a thorough safety assessment. These characteristics influence its behavior under various
laboratory conditions and dictate appropriate handling and storage measures.

Property Value Reference
CAS Number 111781-49-8

Molecular Formula CeHeF2N2 [5]
Molecular Weight 144.12 g/mol [5]
Appearance Liquid

Density 1.215 g/mL at 25 °C

Flash Point 49.4 °C (120.9 °F)

Refractive Index n20/D 1.449

InChi Key OXKFWGSACYGCSY-

UHFFFAOYSA-N

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) provides a universal standard for classifying chemical
hazards. 2-(1,1-Difluoroethyl)pyrazine is classified with multiple significant hazards that
demand stringent control measures.[4][6]

GHS Classification  Pictogram Signal Word Hazard Statements
o H226: Flammable
Flammable Liquid & Danger o
liquid and vapor
- H301: Toxic if
Acute Toxicity (Oral) Danger
swallowed

H315: Causes skin

Skin Irritation Danger

irritation

) ] H318: Causes serious
Serious Eye Damage corrosive Danger
eye damage
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Precautionary Statements (Consolidated):[7]
e Prevention: P210, P233, P260, P264, P270, P280

e Response: P301 + P310, P302 + P352, P303 + P361 + P353, P304 + P340, P305 + P351 +
P338, P321, P332 + P313, P362 + P364

o Storage: P403 + P233, P405
e Disposal: P501

These classifications underscore the compound's potential to cause immediate and severe
harm through multiple exposure routes. The "Toxic if swallowed" (Category 3) designation
indicates that small quantities can be lethal, while the "Causes serious eye damage" (Category
1) classification points to a risk of irreversible injury.

The Foundation of Safety: Risk Assessment and the
Hierarchy of Controls

Before any procedure involving 2-(1,1-Difluoroethyl)pyrazine is initiated, a thorough risk
assessment is mandatory.[8] This process involves identifying hazards, evaluating the risks of
exposure during specific laboratory operations, and implementing control measures. The most
effective approach follows the established Hierarchy of Controls, which prioritizes systemic
solutions over reliance on personal protective equipment alone.
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Hierarchy of Controls

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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Handling Workflow

6. Doff PPE
(Remove gloves last)

3. Ground Equipment
(Prevent static discharge)

4. Transfer Compound
(Use gastight syringe or cannula)

I

7. Wash Hands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b174266?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

